Cas no 31017-44-4 (Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI))

• Product Name: Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)
• CAS No: 31017-44-4
• MF: C₁₈H₂₉CdO₃S
• MW: 437.897067785263
• CID: 316480
• PubChem ID: 3015529
• Update Time: 2025-04-19

Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,dodecyl-, cadmium salt (8CI,9CI)
• cadmium,dodecyl benzenesulfonate
• benzenesulfonate, 2-dodecyl-, cadmium salt
• Cadmium dodecylbenzenesulphonate
• 31017-44-4
• EINECS 250-433-6

• Inchi： 1S/C18H30O3S.Cd/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);/p-1
• InChI Key： GJPBOMPCXOKYBJ-UHFFFAOYSA-M
• SMILES： [Cd].S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 432.0977
• Monoisotopic Mass: 439.087099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives